Cas no 31385-11-2 (N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2,2,2-trifluoroacetamide)

• Product Name: N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2,2,2-trifluoroacetamide
• CAS No: 31385-11-2
• MF: C₆H₄F₃N₃O₃
• MW: 223.109471321106
• CID: 916511
• PubChem ID: 284250
• Update Time: 2025-04-19

N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2,2,2-trifluoroacetamide
• N-(2,4-dioxo-1H-pyrimidin-5-yl)-2,2,2-trifluoroacetamide
• acetamide, 2,2,2-trifluoro-N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• ST50759025
• DTXSID70300928
• NSC-140040
• SR-01000414390-1
• 31385-11-2
• NSC140040
• SR-01000414390
• N-(2,4-dioxo-1H-pyrimidin-5-yl)-2,2,2-trifluoro-acetamide
• DS-011519
• AKOS002320403

• Inchi： 1S/C6H4F3N3O3/c7-6(8,9)4(14)11-2-1-10-5(15)12-3(2)13/h1H,(H,11,14)(H2,10,12,13,15)
• InChI Key： SIRPZBIIQIIGKG-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CNC(NC1=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 223.02052
• Monoisotopic Mass: 223.02047548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 87.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides